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Compound of Interest

Adenine monohydrochloride
Compound Name:
hemihydrate

Cat. No.: B1663734

Adenine Monohydrochloride Hemihydrate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
adenine monohydrochloride hemihydrate. The information is curated to support research,
scientific analysis, and drug development activities by presenting key data in a structured
format, detailing experimental methodologies, and illustrating relevant biochemical context.

Physicochemical Properties

Adenine monohydrochloride hemihydrate is the hydrochloride salt of adenine, a
fundamental purine nucleobase. The inclusion of hydrochloric acid enhances its solubility in
aqueous solutions, a often desirable characteristic in experimental and pharmaceutical
contexts.

General Properties
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Property Value Source

CAS Number 6055-72-7 [1](--INVALID-LINK--)

Molecular Formula CsHsNs - HCI - %H20 [2](--INVALID-LINK--)

Molecular Weight 180.60 g/mol [2](--INVALID-LINK--)
White to off-white crystalline

Appearance [3](4--INVALID-LINK--
powder

Room temperature, in a dark,
Storage ) [5]1(--INVALID-LINK--)
inert atmosphere

Solubility and Melting Point

Property Value Source

Solubility in Water 50 mg/mL [3](4--INVALID-LINK--

Melting Point 289-291 °C (decomposes) [5](--INVALID-LINK--)
Acidity

The pKa values of adenine are crucial for understanding its ionization state at different pH
levels. As adenine monohydrochloride is the salt of a weak base and a strong acid, its solution
will be acidic. The relevant pKa values for the protonated form of adenine are provided below.

Property Value Source
pKai 4.15 (at 25 °C) [6](--INVALID-LINK--)
pKaz 9.80 [6](--INVALID-LINK--)

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and identification of adenine
monohydrochloride hemihydrate.

Infrared (IR) Spectroscopy
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The IR spectrum of adenine monohydrochloride hemihydrate will exhibit characteristic
absorption bands corresponding to its functional groups. Key expected vibrations are detailed

below.
Wavenumber (cm—?) Assignment
3400-3100 N-H stretching (amine and imidazole)
3100-3000 C-H stretching (aromatic)
1670-1600 C=N and C=C stretching (purine ring), N-H
bending
1600-1400 Purine ring vibrations
Below 1000 Out-of-plane bending vibrations

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
the molecule. The chemical shifts for adenine hydrochloride are presented as a close proxy.

1H NMR (in DMSO-ds)

Chemical Shift (ppm) Assighment
~8.63 H8

~8.61 H2

~9.1 NH:2

~9.5 NH (imidazole)

13C NMR (in DMSO-ds)
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Chemical Shift (ppm) Assighment
~156.1 C4
~152.3 C2
~149.8 c6
~141.0 C8
~118.5 C5

UV-Vis Spectroscopy

The UV-Vis spectrum of adenine and its salts is characterized by strong absorption in the
ultraviolet region due to the Tt-electron system of the purine ring. The position of the maximum
absorption (Amax) is pH-dependent.

Condition Amax (nm)
Acidic solution (pH 1) ~263
Neutral solution (pH 7) ~260

Experimental Protocols

Detailed methodologies for the characterization of adenine monohydrochloride hemihydrate
are provided below.

Melting Point Determination

Methodology:

o Sample Preparation: A small amount of the dried adenine monohydrochloride
hemihydrate powder is packed into a capillary tube to a height of 2-3 mm.

e Instrumentation: A calibrated melting point apparatus is used.

e Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is ramped at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
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melting point.

Data Recording: The temperature range from the appearance of the first liquid droplet to the
complete liguefaction of the sample is recorded as the melting range.

FT-IR Spectroscopy

Methodology (KBr Pellet Method):

Sample Preparation: 1-2 mg of adenine monohydrochloride hemihydrate is finely ground
with approximately 200 mg of dry potassium bromide (KBr) in an agate mortar.

Pellet Formation: The mixture is transferred to a pellet press and compressed under high
pressure to form a transparent or translucent disc.

Analysis: The KBr pellet is placed in the sample holder of an FT-IR spectrometer. A
background spectrum of the empty sample holder is recorded first, followed by the spectrum
of the sample.

Data Acquisition: The spectrum is typically recorded in the range of 4000-400 cm~1.

NMR Spectroscopy

Methodology:

Sample Preparation: Approximately 5-10 mg of adenine monohydrochloride hemihydrate
is dissolved in a suitable deuterated solvent (e.g., DMSO-de or D20) in an NMR tube.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.
Data Acquisition: *H and 3C NMR spectra are acquired using standard pulse sequences.

Data Processing: The resulting free induction decay (FID) is Fourier transformed to obtain
the frequency domain spectrum. Chemical shifts are referenced to an internal standard (e.g.,
TMS).

UV-Vis Spectroscopy

Methodology:
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e Sample Preparation: A stock solution of adenine monohydrochloride hemihydrate is
prepared in a suitable solvent (e.g., deionized water or a buffer of known pH). Serial dilutions
are made to obtain solutions with absorbance values in the linear range of the
spectrophotometer (typically 0.1-1.0).

e Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

e Analysis: The spectrophotometer is blanked with the solvent. The absorbance of the sample
solutions is then measured over a specific wavelength range (e.g., 200-400 nm).

o Data Analysis: The wavelength of maximum absorbance (Amax) is determined from the
resulting spectrum.

Visualizations

Experimental Workflow for Physicochemical
Characterization
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Caption: Workflow for the physicochemical characterization of adenine monohydrochloride
hemihydrate.

Adenine's Role in AMPK Signaling Pathway

While adenine monohydrochloride hemihydrate is a salt form, in a physiological
environment, the adenine moiety can participate in cellular signaling. One such pathway
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involves the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular
energy homeostasis.

Adenine

atabolism

AMP

Activation

Downstream Effects
(e.g., reduced ER stress,
decreased apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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